cell division cycle 45-like (556-564)

Specification

Introduction

Overview of Cell Division Cycle 45

Fundamental Role in DNA Replication

Cell division cycle protein 45 (Cdc45) serves as an essential component in the process of DNA replication during cell division. It functions as a critical element of the Cdc45-MCM-GINS (CMG) helicase complex, which is responsible for unwinding DNA during genome duplication. This protein was initially identified in genetic screens for cell cycle progression mutants in yeast and has since been established as a vital factor in DNA replication.

Evolutionary Background

The structure of human Cdc45 confirms its evolutionary relationship with bacterial RecJ nuclease, providing insight into its ancestral origins and conservation throughout evolutionary history. This evolutionary link suggests fundamental importance to cellular life across various species, emphasizing the critical nature of Cdc45 and potentially its variants in maintaining genomic integrity.

Structural Characteristics of Cdc45

Crystal Structure Analysis

Research has revealed the crystal structure of human Cdc45 at 2.1-Å resolution, offering significant insights into its molecular architecture and function. This structural data has been instrumental in understanding how Cdc45 operates within the replication machinery. The structure reveals several unexpected features that explain its function in eukaryotic DNA replication, including specialized domains that facilitate its interactions with other components of the replication complex.

Key Structural Elements

The structural analysis of Cdc45 has identified a long-range interaction between N- and C-terminal DHH domains, which blocks access to the DNA-binding groove of its RecJ-like fold. Additionally, a helical insertion in its N-terminal DHH domain appears positioned for interactions with other replisome components. These structural elements provide the molecular basis for understanding how Cdc45 functions in the context of DNA replication.

Functional Mechanisms of Cdc45 in Cellular Processes

Role in the CMG Helicase Complex

Cdc45 forms an integral part of the CMG (Cdc45-MCM-GINS) helicase complex, which is essential for unwinding DNA during replication. The interactions between Cdc45, the MCM ring, and the GINS co-activator have been validated through mutational analysis, highlighting the critical nature of these associations for CMG assembly and function. This complex serves as the active form of the replicative helicase in eukaryotes.

Cell Cycle Progression and Regulation

Throughout the cell cycle, Cdc45 plays various essential roles. It is required for establishing an initiation complex at DNA origins and for chromosome unwinding during DNA replication. The protein's activity is tightly regulated throughout the cell cycle to ensure proper timing and execution of DNA replication events.

Cell Division Cycle 45 in Disease Pathology

Role in Papillary Thyroid Cancer

Studies specifically examining papillary thyroid cancer have observed significant upregulation of cell division cycle 45 in cancer tissues compared to adjacent normal tissues. The overexpression of this protein positively correlates with more advanced clinical characteristics, indicating its potential utility as a prognostic marker.

Experimental Evidence and Research Findings

Functional Studies in Cancer Models

Experimental silencing of cell division cycle 45 has been shown to suppress proliferation of papillary thyroid cancer cells through G1-phase arrest and by inducing apoptosis. The oncogenic activity of cell division cycle 45 has been confirmed through in vivo studies, strengthening the evidence for its role in cancer progression.

Relationship to Cell Division Regulation

Cell Cycle Checkpoints and Progression

Cdc45 operates within the intricate network of the cell cycle, which consists of ordered phases including G1, S, and G2 during interphase, followed by the mitotic phase. Each phase involves specific cellular activities, with DNA replication occurring during the S phase, where Cdc45 plays a crucial role.

Protein Aggregate Clearance During Cell Division

Proteostasis Maintenance

Recent research has investigated how protein aggregates are processed during cell division. Cells have been found to have the capacity to clear protein aggregates during division to maintain proteostasis in newly divided cells. This process depends on heat shock protein 70 (Hsp70) family chaperones and proteasomal activity.

Cell Division-Associated Clearance Mechanisms

The clearance of protein aggregates culminates at mitotic exit and requires cyclin-dependent kinase 1 (Cdk1) inactivation and endoplasmic reticulum reorganization. This clearance mechanism highlights the sophisticated processes cells employ during division to ensure proper protein homeostasis, which may involve various cell cycle proteins including Cdc45.